
Current Understanding of Orellanine
Biosynthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Orellanine

CAS No.: 37338-80-0

Cat. No.: S538199

Get Quote

The genetic and enzymatic pathway leading to orellanine production remains a gap in scientific knowledge

[1]. Research has successfully uncovered the biosynthesis of anthraquinone pigments like dermolutein and

physcion in Cortinarius species [1]. These pathways involve specific non-reducing polyketide synthases

(nrPKSs) and O-methyltransferases (OMTs) that are evolutionarily distinct from those in other fungi [1].

This discovery demonstrates the unique biochemical capabilities of Cortinarius mushrooms but does not

extend to the orellanine pathway.

Orellanine is a bipyridine N-oxide compound (3,3',4,4'-tetrahydroxy-2,2'-bipyridine-N,N'-dioxide) [2] [3].

Its chemical synthesis was first achieved in 1985 [3], but the analogous biological pathway within the

mushroom is not yet defined.

Experimental Insights into Toxicity and Detection

While the biosynthesis pathway is unknown, recent research provides crucial insights into orellanine's

toxicological mechanisms and methods for its detection.

Novel Mechanisms of Toxicity
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A 2023 study investigated orellanine toxicity in human renal cells and identified several novel pathways [2].

The experimental workflow and key mechanisms are summarized below.
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Experimental workflow for identifying orellanine toxicity mechanisms [2].

Key findings from this study include [2]:

The half maximal inhibitory concentration (IC₅₀) of orellanine was determined to be 319.2 μg/mL in
MCF-7 cell lines.

Key genes that were upregulated included FMO2, CDKN1A, and MMP7.
Key genes that were downregulated included CYP1A1, CYP1B1, and VIM.

Analytical Methods for Orellanine Detection
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Although not biosynthesis studies, developed analytical methods are crucial for future biosynthetic research.

The table below summarizes two key methods.

Method Detection Principle Sensitivity Key Application

High-Performance Liquid
Chromatography (HPLC)
[4]

Separation and

quantification based on
chemical properties

17 μg/g Identification and

quantification of
orellanine in mushroom

tissue

Liquid Chromatography-
Tandem Mass
Spectrometry (LC-MS/MS)
[4]

High-sensitivity mass

analysis for
identification and

quantification

30 ng/g (nearly

2000x more
sensitive than

HPLC)

Confirmation of

orellanine in novel
species (e.g.,

Cortinarius armillatus)

Research Recommendations and Future Directions

For professionals investigating orellanine biosynthesis, the following approaches are recommended based

on current knowledge gaps:

Leverage Genomic and Transcriptomic Tools: The successful identification of anthraquinone
pathways in Cortinarius used genome sequencing and transcriptomic analysis of differently

pigmented tissues [1]. This same methodology could be applied to C. orellanus and C. rubellus,
comparing gene expression in toxin-producing and non-producing life stages or tissues.

Explore Non-Clustered Genes: In Cortinarius, biosynthetic genes for anthraquinones are not always
clustered [1]. Therefore, searches for orellanine biosynthetic genes should extend beyond looking for

single gene clusters.
Investigate Potential Precursors: Given that orellanine is a bipyridine, research could focus on

identifying the potential pyridine or polyketide precursors and the enzymes that dimerize and
modify them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02625-6
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02625-6
https://www.sciencedirect.com/science/article/abs/pii/S0041010123002982
https://en.wikipedia.org/wiki/Orellanine
https://pubmed.ncbi.nlm.nih.gov/26915341/
https://www.smolecule.com/products/b538199#orellanine-biosynthesis-in-cortinarius-mushrooms
https://www.smolecule.com/products/b538199#orellanine-biosynthesis-in-cortinarius-mushrooms
https://www.smolecule.com/products/b538199#orellanine-biosynthesis-in-cortinarius-mushrooms
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s538199?utm_src=pdf-bulk
https://www.smolecule.com/products/s538199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s538199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

